Cas no 1706431-64-2 (2-Bromo-N,N-dimethyl-5,6,7,8-tetrahydro-1,5-naphthyridin-4-amine)
2-Bromo-N,N-dimethyl-5,6,7,8-tetrahydro-1,5-naphthyridin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-N,N-dimethyl-5,6,7,8-tetrahydro-1,5-naphthyridin-4-amine
- 1,5-Naphthyridin-4-amine, 2-bromo-5,6,7,8-tetrahydro-N,N-dimethyl-
-
- MDL: MFCD26940451
- Inchi: 1S/C10H14BrN3/c1-14(2)8-6-9(11)13-7-4-3-5-12-10(7)8/h6,12H,3-5H2,1-2H3
- InChI Key: DGISRNNYBXJUGP-UHFFFAOYSA-N
- SMILES: N1C2=C(NCCC2)C(N(C)C)=CC=1Br
Experimental Properties
- Color/Form: NA
- Density: 1.4±0.1 g/cm3
- Boiling Point: 401.6±45.0 °C at 760 mmHg
- Flash Point: 274.5±30.1 °C
2-Bromo-N,N-dimethyl-5,6,7,8-tetrahydro-1,5-naphthyridin-4-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
2-Bromo-N,N-dimethyl-5,6,7,8-tetrahydro-1,5-naphthyridin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B194496-100mg |
2-bromo-n,n-dimethyl-5,6,7,8-tetrahydro-1,5-naphthyridin-4-amine |
1706431-64-2 | 100mg |
$ 115.00 | 2022-06-07 | ||
| TRC | B194496-500mg |
2-bromo-n,n-dimethyl-5,6,7,8-tetrahydro-1,5-naphthyridin-4-amine |
1706431-64-2 | 500mg |
$ 455.00 | 2022-06-07 | ||
| TRC | B194496-1g |
2-bromo-n,n-dimethyl-5,6,7,8-tetrahydro-1,5-naphthyridin-4-amine |
1706431-64-2 | 1g |
$ 680.00 | 2022-06-07 | ||
| A2B Chem LLC | AV82337-1mg |
2-Bromo-N,N-dimethyl-5,6,7,8-tetrahydro-1,5-naphthyridin-4-amine |
1706431-64-2 | 95% | 1mg |
$245.00 | 2024-04-20 | |
| A2B Chem LLC | AV82337-5mg |
2-Bromo-N,N-dimethyl-5,6,7,8-tetrahydro-1,5-naphthyridin-4-amine |
1706431-64-2 | 95% | 5mg |
$272.00 | 2024-04-20 | |
| A2B Chem LLC | AV82337-10mg |
2-Bromo-N,N-dimethyl-5,6,7,8-tetrahydro-1,5-naphthyridin-4-amine |
1706431-64-2 | 95% | 10mg |
$291.00 | 2024-04-20 | |
| A2B Chem LLC | AV82337-25mg |
2-Bromo-N,N-dimethyl-5,6,7,8-tetrahydro-1,5-naphthyridin-4-amine |
1706431-64-2 | 95% | 25mg |
$360.00 | 2024-04-20 | |
| A2B Chem LLC | AV82337-50mg |
2-Bromo-N,N-dimethyl-5,6,7,8-tetrahydro-1,5-naphthyridin-4-amine |
1706431-64-2 | 95% | 50mg |
$504.00 | 2024-04-20 | |
| A2B Chem LLC | AV82337-100mg |
2-Bromo-N,N-dimethyl-5,6,7,8-tetrahydro-1,5-naphthyridin-4-amine |
1706431-64-2 | 95% | 100mg |
$697.00 | 2024-04-20 | |
| A2B Chem LLC | AV82337-250mg |
2-Bromo-N,N-dimethyl-5,6,7,8-tetrahydro-1,5-naphthyridin-4-amine |
1706431-64-2 | 95% | 250mg |
$764.00 | 2024-04-20 |
2-Bromo-N,N-dimethyl-5,6,7,8-tetrahydro-1,5-naphthyridin-4-amine Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on 2-Bromo-N,N-dimethyl-5,6,7,8-tetrahydro-1,5-naphthyridin-4-amine
Introduction to CAS No. 1706431-64-2: 2-Bromo-N,N-dimethyl-5,6,7,8-tetrahydro-1,5-naphthyridin-4-amine
The compound with CAS No. 1706431-64-2, known as 2-Bromo-N,N-dimethyl-5,6,7,8-tetrahydro-1,5-naphthyridin-4-amine, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of naphthyridines, which are bicyclic aromatic heterocycles with two nitrogen atoms in the ring system. The presence of a bromine atom at position 2 and dimethylamino group at position 4 makes this compound unique in terms of its chemical properties and potential biological activities.
Recent studies have highlighted the importance of naphthyridine derivatives in drug discovery and development. The structural features of this compound, including its tetrahydro ring system and substituted groups, contribute to its potential as a lead molecule for designing novel therapeutic agents. Researchers have explored its role in inhibiting specific enzymes and receptors involved in various pathological processes such as cancer and inflammation.
The synthesis of 2-Bromo-N,N-dimethyl-substituted naphthyridines involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. These reactions often include nucleophilic substitutions, reductions, and cyclizations that are critical for forming the tetrahydro ring system and introducing the desired functional groups.
In terms of pharmacological activity, this compound has shown promising results in preclinical studies targeting specific molecular pathways. For instance, it has demonstrated potential as an inhibitor of histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation and cancer progression. Additionally, its ability to modulate other targets such as kinases and G-protein coupled receptors (GPCRs) has made it a valuable tool in drug design.
The application of computational chemistry techniques has further enhanced our understanding of the molecular interactions of this compound with its target proteins. Molecular docking studies have provided insights into the binding modes and key residues responsible for its activity. Such studies are crucial for optimizing the compound's potency and selectivity for therapeutic applications.
Moreover, the environmental impact and safety profile of this compound have been evaluated to ensure its sustainable use in research and industry. Studies on its degradation pathways under various conditions have shown that it undergoes hydrolysis under specific pH conditions but remains stable under neutral conditions.
In conclusion, CAS No. 1706431-64-2, or 2-Bromo-N,N-dimethyl-5,6,7,8-tetrahydro-1,5-naphthyridin-4-amino is a versatile compound with significant potential in drug discovery and chemical research. Its unique structure and biological activities make it a valuable asset for scientists working on developing novel therapeutics targeting complex diseases such as cancer and inflammatory disorders.
1706431-64-2 (2-Bromo-N,N-dimethyl-5,6,7,8-tetrahydro-1,5-naphthyridin-4-amine) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)